Cas no 1380170-67-1 (3-fluorocyclobutan-1-ol)

3-Fluorocyclobutan-1-ol is a fluorinated cyclobutane derivative featuring a hydroxyl group at the 1-position and a fluorine substituent at the 3-position. This compound is of interest in synthetic and medicinal chemistry due to its strained cyclobutane ring and the electronic effects imparted by the fluorine atom, which can influence reactivity and molecular interactions. The presence of both hydroxyl and fluorine groups offers versatility in further functionalization, making it a valuable intermediate for the development of pharmaceuticals, agrochemicals, and specialty materials. Its unique structure may also contribute to enhanced metabolic stability and binding affinity in bioactive molecules.
3-fluorocyclobutan-1-ol structure
3-fluorocyclobutan-1-ol structure
Product Name:3-fluorocyclobutan-1-ol
CAS No:1380170-67-1
MF:C4H7FO
MW:90.0961849689484
MDL:MFCD20482173
CID:2094231
PubChem ID:53963649
Update Time:2025-05-28

3-fluorocyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Fluorocyclobutanol
    • tert-butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate
    • 3-fluorocyclobutan-1-ol
    • MFCD20489133
    • MFCD18632662
    • AS-60536
    • PB27240
    • SY270257
    • trans-3-Fluorocyclobutanol
    • cis-3-Fluorocyclobutanol
    • Cyclobutanol, 3-fluoro-, cis-
    • CS-0047784
    • PS-15418
    • CS-0049706
    • MFCD20482173
    • SY099959
    • 1262278-60-3
    • AKOS006372016
    • SB11812
    • CS-W000143
    • (1S,3S)-3-FLUOROCYCLOBUTAN-1-OL
    • Cyclobutanol, 3-fluoro-, trans-
    • PS-17383
    • 1380170-67-1
    • AKOS025290268
    • AKOS017345046
    • C4H7FO
    • PB37280
    • Cyclobutanol, 3-fluoro-
    • DTXSID30708007
    • SY269265
    • GSESEWCACAKURA-JPYJGEKTSA-N
    • (1R,3R)-3-FLUOROCYCLOBUTAN-1-OL
    • cis-3-Fluorocyclobutan-1-ol
    • P12413
    • 1314961-80-2
    • SB20578
    • trans-3-Fluorocyclobutan-1-ol
    • DB-353141
    • 999-932-7
    • MDL: MFCD20482173
    • Inchi: 1S/C4H7FO/c5-3-1-4(6)2-3/h3-4,6H,1-2H2
    • InChI Key: GSESEWCACAKURA-UHFFFAOYSA-N
    • SMILES: FC1CC(C1)O

Computed Properties

  • Exact Mass: 90.048093005g/mol
  • Monoisotopic Mass: 90.048093005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 49.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.2Ų

3-fluorocyclobutan-1-ol Pricemore >>

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